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A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Nintedanib, also known as BIBF 1120, is a potent, orally available triple angiokinase inhibitor

that targets vascular endothelial growth factor receptors (VEGFRs), fibroblast growth factor

receptors (FGFRs), and platelet-derived growth factor receptors (PDGFRs). It is utilized in

various preclinical mouse models to investigate its anti-angiogenic, anti-fibrotic, and anti-tumor

activities. These notes provide detailed protocols and dosage information for the application of

Nintedanib in mouse models, based on established research.

Mechanism of Action
Nintedanib functions by competitively binding to the ATP-binding pocket of the aforementioned

receptor tyrosine kinases. This inhibition blocks downstream signaling pathways crucial for the

proliferation and migration of endothelial cells and pericytes, as well as the proliferation and

survival of tumor cells and fibroblasts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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